Cas no 108321-34-2 (TRIZMA CITRATE DIBASIC)

• Product Name: TRIZMA CITRATE DIBASIC
• CAS No: 108321-34-2
• MF: C₁₄H₃₀N₂O₁₃
• MW: 434.393605709076
• CID: 127928
• PubChem ID: 329826725
• Update Time: 2025-05-24

TRIZMA CITRATE DIBASIC Chemical and Physical Properties

Names and Identifiers

• TRIZMA CITRATE DIBASIC
• trizma citrate dibasic 1 molar solution
• TRIZMA CITRATE DIBASIC 1.5M SOLUTION
• trizma citrate dibasic solution
• Trizma(R) citrate solution dibasic
• 2-amino-2-(hydroxymethyl)propane-1,3-diol,2-hydroxypropane-1,2,3-tricarboxylic acid
• Trizma(R) citrate solution dibasic
• FT-0718406
• 2-amino-2-(hydroxymethyl)propane-1,3-diol hemi(2-hydroxypropane-1,2,3-tricarboxylate)
• 108321-34-2
• DTXSID50745590
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--2-amino-2-(hydroxymethyl)propane-1,3-diol (1/2)

• MDL： MFCD00058331
• Inchi： 1S/C6H8O7.2C4H11NO3/c7-3(8)1-6(13,5(11)12)2-4(9)10;2*5-4(1-6,2-7)3-8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*6-8H,1-3,5H2
• InChI Key： XDJZTRQRZFHVTE-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)N.OCC(CO)(CO)N.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 434.17478902g/mol
• Monoisotopic Mass: 434.17478902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 281
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 306Ų

Experimental Properties

• Color/Form: 1 M

TRIZMA CITRATE DIBASIC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on TRIZMA CITRATE DIBASIC

TRIZMA CITRATE DIBASIC (CAS No. 108321-34-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

TRIZMA CITRATE DIBASIC, chemically identified by the CAS number 108321-34-2, is a compound of significant interest in the fields of chemical biology and pharmaceutical research. This zwitterionic compound, derived from tris(hydroxymethyl)aminomethane (TRIZMA), has garnered attention due to its unique properties and versatile applications. The dibasic form of TRIZMA citrate enhances its stability and solubility, making it an ideal candidate for various biochemical and pharmaceutical formulations.

The primary significance of TRIZMA CITRATE DIBASIC lies in its ability to act as a buffering agent. Buffering agents are crucial in maintaining pH stability in solutions, which is essential for numerous biochemical processes. In pharmaceutical applications, maintaining an optimal pH environment is critical for the efficacy and safety of drug formulations. TRIZMA citrate dibasic, with its pKa values around 8.3, is particularly effective in biological systems where a slightly alkaline pH is required.

Recent research has highlighted the compound's role in drug delivery systems. The zwitterionic nature of TRIZMA citrate dibasic allows it to form stable complexes with various hydrophobic drugs, enhancing their solubility and bioavailability. This property has been exploited in the development of novel drug delivery mechanisms that improve therapeutic outcomes. For instance, studies have demonstrated its effectiveness in forming micelles and nanoparticles, which can encapsulate drugs and target specific delivery sites within the body.

In addition to its buffering capabilities, TRIZMA CITRATE DIBASIC has been investigated for its potential antimicrobial properties. Research indicates that the compound can disrupt bacterial cell membranes, leading to a reduction in bacterial growth. This makes it a promising candidate for antimicrobial coatings and disinfectants. The ability of TRIZMA citrate dibasic to interact with biological membranes without causing significant toxicity has made it an attractive option for medical applications.

The compound's solubility profile has also been a focus of recent studies. TRIZMA citrate dibasic exhibits high solubility in both aqueous and organic solvents, making it suitable for a wide range of applications. This solubility is beneficial in formulating drugs that require compatibility with multiple solvent systems. For example, it can be used in liquid formulations where both water and organic solvents are needed, ensuring uniform drug distribution and stability.

The use of TRIZMA CITRATE DIBASIC in bioprocessing has seen significant advancements. It serves as an effective chelating agent, binding metal ions that could otherwise interfere with biochemical reactions. This property is particularly useful in enzyme-based assays and protein purification processes. By removing competing metal ions, TRIZMA citrate dibasic enhances the accuracy and reliability of these processes.

In the realm of nanotechnology, TRIZMA citrate dibasic has been employed in the synthesis of functionalized nanoparticles. These nanoparticles can be tailored for specific applications such as targeted drug delivery, imaging agents, and biosensors. The compound's ability to stabilize nanoparticles against aggregation while maintaining their size and shape makes it invaluable in nanomaterial science.

The environmental impact of using TRIZMA citrate dibasic has also been studied extensively. Research shows that the compound is biodegradable and does not accumulate in the environment, making it an eco-friendly choice for industrial applications. This aligns with the growing demand for sustainable chemical solutions that minimize environmental harm.

The future prospects of TRIZMA CITRATE DIBASIC are promising, with ongoing research exploring new applications in regenerative medicine and tissue engineering. Its ability to support cell growth and maintain optimal pH levels makes it a potential candidate for developing bioartificial tissues and organs. Additionally, its role in developing advanced wound care products is being explored due to its antimicrobial properties.

In conclusion, TRIZMA CITRATE DIBASIC (CAS No. 108321-34-2) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its buffering capabilities, solubility profile, antimicrobial properties, and compatibility with nanotechnology make it a versatile tool for scientists working on innovative drug delivery systems and biomedical technologies. As research continues to uncover new uses for this compound, its importance in advancing medical science is set to grow even further.